Cas no 124005-68-1 (1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)-)
124005-68-1 structure
Product Name:1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)-
CAS No:124005-68-1
MF:C9H4F4N2
MW:216.135075569153
CID:103914
PubChem ID:688180
Update Time:2025-04-18
1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)-
- 1-(2,3,5,6-Tetrafluorophenyl)imidazole
- (2,3,5,6-tetrafluorophenyl)imidazole
- 1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)
- 1-(2,3,5,6-Tetrafluorophenyl)iMidazole,99%
- 124005-68-1
- 1-(2,3,5,6-tetrafluorophenyl)-1H-imidazole
- AKOS024370880
- SCHEMBL1185292
- DTXSID00350815
- FT-0643020
-
- Inchi: 1S/C9H4F4N2/c10-5-3-6(11)8(13)9(7(5)12)15-2-1-14-4-15/h1-4H
- InChI Key: LMGDDTFQPQTOIU-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=C(C=1N1C=NC=C1)F)F)F
Computed Properties
- Exact Mass: 216.03100
- Monoisotopic Mass: 216.03106078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.46
- Melting Point: 92-94 °C(lit.)
- Boiling Point: 275.7°C at 760 mmHg
- Flash Point: 120.5°C
- Refractive Index: 1.527
- PSA: 17.82000
- LogP: 2.42870
- Solubility: Not determined
1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)- Security Information
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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